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For Researchers, Scientists, and Drug Development Professionals

Introduction

Exo-Tetrahydrodicyclopentadiene (exo-THDCPD), systematically named exo-
Tricyclo[5.2.1.02,6]decane, is a saturated polycyclic hydrocarbon with the chemical formula
C10H16.[1][2] It is a key component of high-energy-density fuels, most notably JP-10, utilized
in advanced aerospace and military applications.[2][3] Its rigid, strained cage-like structure
results in a high volumetric energy density, a low freezing point, and high thermal stability,
making it a subject of significant interest in materials science and organic chemistry. This guide
provides an in-depth overview of the fundamental properties of exo-THDCPD, detailed
experimental protocols for their determination, and a summary of its synthesis and applications.

Core Physicochemical Properties

The unique structural characteristics of exo-Tetrahydrodicyclopentadiene give rise to its
distinct physical and chemical properties. A summary of these properties is presented below.
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Property Value Reference
Molecular Formula C10H16 [1]
Molecular Weight 136.24 g/mol [1]
CAS Number 2825-82-3 [1]
Appearance Clear, colorless liquid [3]
Density 0.94 g/cm?3 [31[4]
Boiling Point 187 °C

Melting/Freezing Point -79 °C [3114]
Vapor Pressure @ 20°C 2.6 hPa

Flash Point 55 °C

Autoignition Temp. 236 °C

Thermodynamic Properties

The thermodynamic parameters of exo-THDCPD are crucial for understanding its energy
content and behavior at various temperatures.

Property Value Reference

Enthalpy of Combustion -6098.9 = 1.4 kJ/mol

Standard Molar Enthalpy of
_ -122.8 £ 2.5 kd/mol
Formation (condensed phase)

Standard Molar Enthalpy of
] -73.7 £ 2.7 kJ/mol
Formation (gas phase)

Enthalpy of Vaporization @
298.15K

49.1 + 2.3 kd/mol

Thermal Conductivity 0.1 - 0.2 W/(m-K)
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Synthesis of Exo-Tetrahydrodicyclopentadiene

The primary route for the synthesis of exo-Tetrahydrodicyclopentadiene is through the
isomerization of its endo-isomer (endo-THDCPD). This process is typically catalyzed by strong
acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Exo-Tetrahydrodicyclopentadiene: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1248782#exo-tetrahydrodicyclopentadiene-
fundamental-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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